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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569

The proper disposal of Domperidone-d6, a deuterated analog of Domperidone, is a critical
component of laboratory safety and environmental responsibility. As a pharmaceutical-related
compound, it requires careful handling and disposal in accordance with institutional, local, and
federal regulations. This guide provides essential, step-by-step procedures for researchers,
scientists, and drug development professionals to safely manage Domperidone-d6 waste.

Hazard Assessment and Safety Data

While one Safety Data Sheet (SDS) for Domperidone-d6 indicates that the substance is not
classified as hazardous according to the Globally Harmonized System (GHS), another
describes it as a "Pharmaceutical related compound of unknown potency".[1] Furthermore, the
SDS for the non-deuterated parent compound, Domperidone, classifies it as harmful if
swallowed and suspected of damaging fertility or the unborn child. Given this information, a
conservative approach is warranted. It is best practice to handle Domperidone-d6 as a
hazardous chemical waste.

Key safety and handling information is summarized in the table below.
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Property Data Reference
Chemical Formula C22H18D6CINsO2 [1]
Molecular Weight 432 g/mol

Appearance Solid, Crystalline Powder [2]

Store locked up. Keep
Storage container tightly closed in a [2]

dry, cool place.

Incompatible Materials Strong oxidizing agents. [1]

Emits toxic fumes under fire

conditions, including Carbon
Hazardous Decomposition monoxide (CO), Carbon [1112]

dioxide (COz2), Nitrogen oxides

(NOx), and Hydrogen chloride.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Domperidone-d6
from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling Domperidone-d6 waste, ensure you are wearing appropriate PPE as
recommended for handling the parent compound.

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[2]
o Eye Protection: Use safety goggles or glasses.[2]

e Lab Coat: A lab coat should be worn to protect clothing.[2]

Step 2: Waste Segregation

Proper segregation is crucial to prevent accidental chemical reactions and ensure compliant
disposal.
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o Designated Waste Container: Dedicate a specific, compatible container for Domperidone-
d6 waste. Plastic bottles are often preferred over glass for hazardous waste when
compatibility is not an issue.[3]

e Avoid Mixing: Do not mix Domperidone-d6 waste with other chemical waste streams unless
they are known to be compatible.[3][4] Specifically, keep it segregated from incompatible
materials like strong oxidizing agents.[1]

Step 3: Labeling the Waste Container

Clear and accurate labeling is a regulatory requirement and essential for safety.[5]
e The container must be clearly labeled with the words "Hazardous Waste".[3][4]

« |dentify the full chemical name: "Domperidone-d6". Do not use abbreviations.[3]
e List all constituents if it is a mixture, including any solvents.[3]

« Indicate the approximate quantity or concentration.

 Include the date of waste generation and the laboratory or Principal Investigator's contact
information.[3]

Step 4: Safe On-site Storage

Store the labeled waste container in a designated and secure area while awaiting pickup.

e The storage area should be close to where the waste is generated and under the supervision
of laboratory personnel.[6]

o Ensure the container is kept closed except when adding waste.[4]

» Store waste in secondary containment to prevent spills.[4]

Step 5: Professional Disposal

Domperidone-d6 should not be disposed of down the drain or in regular trash.[3][4]
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e Licensed Disposal Vendor: Arrange for disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous material disposal company.[1][5]

« Incineration: The recommended disposal method is incineration in a facility equipped with an
afterburner and scrubber to handle hazardous combustion products.[1]

Step 6: Decontamination of Empty Containers

Empty containers that held Domperidone-d6 must also be managed properly.

« If the container held a toxic chemical, it must be triple-rinsed with an appropriate solvent
capable of removing the chemical residue.[4]

e The rinsate (the solvent used for rinsing) must be collected and treated as "Hazardous
Waste" along with the Domperidone-d6 waste.[4]

« After triple-rinsing, the container can typically be disposed of in the regular trash or recycled,
depending on institutional policies.[4][7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Domperidone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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